Cas no 21049-36-5 (Potassium perfluoroheptanoate)

• Product Name: Potassium perfluoroheptanoate
• CAS No: 21049-36-5
• MF: C₇F₁₃KO₂
• MW: 402.151248931885
• CID: 1397799
• PubChem ID: 23677868
• Update Time: 2025-04-20

Potassium perfluoroheptanoate Chemical and Physical Properties

Names and Identifiers

• Potassium perfluoroheptanoate
• Tridecafluoroheptanoic acid potassium salt
• potassiumperfluoroheptanoate
• POTASSIUM TRIDECAFLUOROHEPTANOATE
• SCHEMBL5066664
• AKOS016016145
• DTXSID00896627
• potassium;2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• 21049-36-5
• NS00109075
• Heptanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, potassium salt (1:1)
• HSYXZPMOVCRLEQ-UHFFFAOYSA-M
• MFCD16620585

• MDL： MFCD16620585
• Inchi： 1S/C7HF13O2.K/c8-2(9,1(21)22)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20;/h(H,21,22);/q;+1/p-1
• InChI Key： HSYXZPMOVCRLEQ-UHFFFAOYSA-M
• SMILES： [K+].FC(C(C(C(=O)[O-])(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 187.05369
• Monoisotopic Mass: 401.9327768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 26.3